Cas no 65573-11-7 (Butan-2-yl methylaminomethanethioate)

• Product Name: Butan-2-yl methylaminomethanethioate
• CAS No: 65573-11-7
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 58362
• PubChem ID: 3034708
• Update Time: 2025-04-18

Butan-2-yl methylaminomethanethioate Chemical and Physical Properties

Names and Identifiers

• Butan-2-yl methylaminomethanethioate
• Methylcarbamothioic acid 1-methylpropyl ester
• O-butan-2-yl N-methylcarbamothioate
• Carbamothioic acid,methyl-,O-(1-methylpropyl) ester
• O-2-Butyl N-methylcarbamothioate
• Carbamothioic acid, N-methyl-, O-(1-methylpropyl) ester
• DTXSID70886772
• Carbamothioic acid, methyl-, O-2-butyl ester
• 39076-39-6
• AKOS015897609
• FT-0655573
• 65573-11-7
• Carbamothioic acid, methyl-, O-(1-methylpropyl) ester
• A835154
• Carbamothioic acid,N-methyl-, O-(1-methylpropyl) ester

• Inchi： 1S/C6H13NOS/c1-4-5(2)8-6(9)7-3/h5H,4H2,1-3H3,(H,7,9)
• InChI Key： VZSMOJOGXIVYNV-UHFFFAOYSA-N
• SMILES： S=C(NC)OC(C)CC

Computed Properties

• Exact Mass: 147.07200
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35000
• LogP: 1.69670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives Thiocarbamic acid esters